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Compound of Interest

Compound Name: 16-Methoxystrychnine

Cat. No.: B15588168 Get Quote

Disclaimer: Specific safety data for 16-Methoxystrychnine is not readily available. The

following guidance is based on the safety protocols for the closely related and highly toxic

compound, Strychnine. It is imperative to handle 16-Methoxystrychnine with extreme caution,

assuming it possesses a similar or greater hazard profile than Strychnine. A thorough risk

assessment should be conducted by qualified personnel before any handling.

Personal Protective Equipment (PPE)
Due to the high acute toxicity of the parent compound, Strychnine, which is fatal if swallowed or

in contact with skin, a stringent PPE protocol is mandatory.[1] This includes protection for the

respiratory system, eyes, face, and skin.[2][3]

Recommended PPE Ensemble (Modified Level C/B):
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PPE Category Required Equipment
Specifications &
Justification

Respiratory Protection

NIOSH-approved Full-Face

Air-Purifying Respirator (APR)

or Self-Contained Breathing

Apparatus (SCBA)

Required when dusts are

generated. Given the high

toxicity, an SCBA offers the

highest level of respiratory

protection and should be used

for any non-routine operations

or spills.[2][4][5]

Eye and Face Protection

Full-face respirator provides

integral eye and face

protection. If not using a full-

face respirator, chemical

splash goggles and a face

shield are mandatory.

Protects against splashes and

airborne particles.[3][6]

Skin and Body Protection

Chemical-resistant suit or

coveralls (disposable

recommended).

Provides full body protection

from skin contact.[2][3]

Hand Protection
Double-gloving with chemical-

resistant gloves (e.g., Nitrile).

Inner and outer gloves provide

an extra layer of protection in

case of a breach.[2][4][5]

Nitrile gloves offer good

resistance to many solvents

and bases.[6]

Footwear
Chemical-resistant boots with

steel toe and shank.

Protects feet from spills and

falling objects.[2][4][5]

Operational Plan for Handling
A systematic approach is crucial to minimize exposure risk. The following step-by-step plan

outlines the key phases of handling 16-Methoxystrychnine.

I. Preparation:
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Designated Area: All work with 16-Methoxystrychnine must be conducted in a designated

area, such as a certified chemical fume hood, to control airborne particles.[7]

Emergency Equipment: Ensure an eyewash station, safety shower, and a spill kit are readily

accessible and personnel are trained in their use.

Decontamination: Prepare a decontamination area for personnel and equipment.

Personnel Training: All personnel must be thoroughly trained on the hazards of Strychnine

(and by extension, 16-Methoxystrychnine), the specific handling procedures, and

emergency protocols.

II. Handling Procedure:

Donning PPE: Put on all required PPE in the correct sequence before entering the

designated handling area.

Weighing and Aliquoting: Conduct all weighing and aliquoting of the compound within the

chemical fume hood to prevent the generation of dust.

Solution Preparation: When preparing solutions, add the solid compound to the solvent

slowly to avoid splashing.

Avoid Contact: Do not allow the compound to come into contact with eyes, skin, or clothing.

[1]

No Personal Items: Do not eat, drink, or smoke in the handling area.[1][7]

III. Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces and equipment after use.

Doffing PPE: Remove PPE in the designated area, taking care to avoid self-contamination.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1][7]

Disposal Plan
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Proper disposal is critical to prevent environmental contamination and accidental exposure.

Waste Collection: All waste contaminated with 16-Methoxystrychnine, including disposable

PPE, weighing papers, and pipette tips, must be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Waste Disposal: Dispose of all waste in accordance with local, state, and federal regulations

for highly toxic substances.[7] Do not allow the product to enter drains, as Strychnine is very

toxic to aquatic life with long-lasting effects.[1]

Emergency Procedures
Spill Response:

Evacuate the immediate area.

Alert personnel and the designated safety officer.

If safe to do so, and with the appropriate PPE (including SCBA), cover the spill with an

absorbent material from a chemical spill kit.

Collect the absorbed material into a labeled hazardous waste container.

Decontaminate the spill area.

First Aid:

Inhalation: Move the person to fresh air. Immediately call a physician. If breathing has

stopped, provide artificial respiration.[7]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water. Call a physician immediately.[1]

Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to

do. Continue rinsing. Call an ophthalmologist.

Ingestion: Give water to drink (two glasses at most). Seek medical advice immediately.[1][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15588168?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/S7001
https://www.sigmaaldrich.com/RU/en/sds/sigma/s0532?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/S7001
https://www.sigmaaldrich.com/RU/en/sds/sigma/s0532?userType=undefined
https://www.sigmaaldrich.com/RU/en/sds/sigma/s0532?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/S7001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Data Summary (Based on Strychnine)
Hazard Category GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 1 H300: Fatal if swallowed

Acute Toxicity (Dermal) Category 1 H310: Fatal in contact with skin

Aquatic Toxicity (Acute) Category 1 H400: Very toxic to aquatic life

Aquatic Toxicity (Chronic) Category 1
H410: Very toxic to aquatic life

with long lasting effects

Experimental Workflow and Safety Protocol
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Phase 1: Preparation

Phase 2: Handling

Phase 3: Post-Handling & Disposal

Emergency Protocols
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Caption: Workflow for safely handling 16-Methoxystrychnine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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